
What is the chemical structure of IR-820 dye?

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: IR-820

Cat. No.: B15555268 Get Quote

An In-depth Technical Guide to IR-820 Dye
IR-820 is a near-infrared (NIR) cyanine dye that has garnered significant attention within the

scientific community for its applications in biomedical imaging and therapy.[1][2] Known for its

improved stability compared to its analog, Indocyanine Green (ICG), IR-820 serves as a

versatile tool in preclinical research, particularly in the fields of cancer diagnostics and drug

delivery.[3][4][5] This guide provides a comprehensive overview of its chemical structure,

properties, and applications, with a focus on its utility for researchers in drug development.

Chemical Structure and Properties
IR-820, also known as New Indocyanine Green, is a complex organic molecule belonging to

the cyanine dye family.[3][6] Its structure features two benzo[e]indole moieties linked by a

polymethine chain, which is responsible for its characteristic strong absorption and

fluorescence in the near-infrared region.[1][7] The presence of sulfobutyl groups enhances its

water solubility.

The IUPAC name for IR-820 is 2-[2-[2-Chloro-3-[[1,3-dihydro-1,1-dimethyl-3-(4-sulfobutyl)-2H-

benzo[e]indol-2-ylidene]-ethylidene]-1-cyclohexen-1-yl]-ethenyl]-1,1-dimethyl-3-(4-

sulfobutyl)-1H-benzo[e]indolium, inner salt, sodium salt.[7]

Table 1: Physicochemical Properties of IR-820 Dye
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Property Value

CAS Number 172616-80-7[8]

Molecular Formula C₄₆H₅₀ClN₂NaO₆S₂[3][7]

Molecular Weight 849.47 g/mol [3][7]

Appearance Brown to dark brown solid[8]

Maximal Excitation (Ex) ~710 nm[3][8]

Maximal Emission (Em) ~820 nm[3][8]

Note: Spectral properties can be solvent-dependent. For instance, the absorption peak of IR-
820 shifts when in serum compared to water.[1][6]

Core Applications in Research and Drug
Development
IR-820's utility stems from its optical properties in the near-infrared window (700-900 nm),

where biological tissues exhibit minimal autofluorescence and light absorption, allowing for

deeper tissue penetration.[4][9]

NIR Fluorescence Imaging: As a fluorescent agent, IR-820 is used as a blood pool contrast

agent to visualize and quantify diseased tissue in living animals.[3][7][10] Its emission can

extend into the second near-infrared window (NIR-II, 1000-1700 nm), which offers even

higher resolution and deeper penetration for in vivo imaging.[1][4] When bound to serum

albumin, its fluorescence emission is significantly enhanced.[4][7]

Photothermal Therapy (PTT): Upon irradiation with a laser of a specific wavelength (typically

around 808 nm), IR-820 can efficiently convert light energy into heat.[3][11] This property is

harnessed in photothermal therapy to induce hyperthermia in targeted tissues, such as

tumors, leading to localized cell death.[9][12]

Photodynamic Therapy (PDT): IR-820 also possesses photosensitizing properties, enabling

its use in photodynamic therapy where it generates reactive oxygen species upon light

activation to kill cancer cells.[2][3]
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Drug Delivery Systems: Researchers have encapsulated IR-820 into various nanocarriers,

such as poly(lactic-co-glycolic acid) (PLGA) nanoparticles and dendrimers, to improve its

stability, biocompatibility, and targeting specificity.[5][9][11] These nanoformulations can

serve as "theranostic" agents, combining therapeutic action (PTT/PDT) with diagnostic

imaging.[12]

Experimental Protocol: In Vivo Photothermal
Therapy of Tumors
This section details a representative protocol for using IR-820 in the photothermal therapy of

subcutaneous tumors in a murine model, based on methodologies described in the literature.

Objective: To evaluate the efficacy of IR-820-mediated photothermal therapy in reducing tumor

volume in a mouse model.

Materials:

IR-820 dye[8]

Phosphate-buffered saline (PBS), sterile[1]

Tumor-bearing mice (e.g., 4T1 breast cancer model)[13]

Near-infrared laser (e.g., 793 nm or 808 nm) with adjustable power density[1][11]

Infrared (IR) thermal camera[1]

Calipers for tumor measurement[1]

Methodology:

Preparation of IR-820 Solution: Prepare a solution of IR-820 in sterile PBS at a concentration

of 2 mg/mL.[1] Ensure the dye is fully dissolved.

Animal Model and Treatment Groups:

Randomly divide tumor-bearing mice into four groups:
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1. Control (PBS injection only)

2. Laser only (PBS injection + Laser irradiation)

3. IR-820 only (IR-820 injection, no laser)

4. IR-820 + Laser (IR-820 injection + Laser irradiation)[1]

Administration of IR-820: Intramuscularly or intravenously inject 100 µL of the IR-820 solution

(2 mg/mL) into the mice in the appropriate treatment groups.[1] For control and laser-only

groups, inject an equivalent volume of PBS.

Photothermal Irradiation:

Allow a period for the dye to accumulate in the tumor tissue (e.g., 48 hours post-injection).

[1]

Irradiate the subcutaneous tumor site with a 793 nm or 808 nm laser at a power density of

2 W/cm².[1][3]

During irradiation, monitor the temperature of the tumor surface using an IR thermal

camera.[1]

Continue irradiation for a predetermined duration (e.g., 10 minutes), capturing thermal

images at set intervals (e.g., 1, 3, 5, and 10 minutes).[1]

Post-Treatment Monitoring:

Monitor the tumor growth in all groups for a set period (e.g., 16 days).[1]

Measure tumor dimensions with calipers every few days to calculate tumor volume.

At the end of the study, photograph the tumors and mice from each group to document the

treatment outcome.[1]

Data Analysis:
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Plot the temperature changes at the tumor site over the irradiation time for the different

groups.[1]

Graph the tumor growth curves for all treatment groups to compare the efficacy of the

photothermal therapy.[1]

Visualized Experimental Workflow
The following diagram illustrates the key steps in an in vivo photothermal therapy experiment

using IR-820.

Preparation Treatment Protocol

Monitoring & Analysis
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Click to download full resolution via product page

Workflow for in vivo photothermal therapy using IR-820 dye.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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